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Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the administration of

Cefodizime (sodium), a third-generation cephalosporin antibiotic, in murine models of

bacterial pneumonia. The protocols are based on established experimental findings and are

intended to guide researchers in designing and conducting in vivo studies to evaluate the

efficacy and immunomodulatory properties of this compound.

Cefodizime has demonstrated significant therapeutic activity in preclinical models of pneumonia

caused by key pathogens such as Streptococcus pneumoniae and Klebsiella pneumoniae.[1]

[2] Beyond its direct bactericidal effects, Cefodizime exhibits notable immunomodulatory

properties that may contribute to its clinical efficacy in treating lower respiratory tract infections

by mitigating excessive inflammatory responses.[2][3]
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Cefodizime is a bactericidal antibiotic that functions by inhibiting the synthesis of the bacterial

cell wall.[4][5] It targets and inactivates penicillin-binding proteins (PBPs), which are essential

enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[4]

This disruption leads to cell lysis and death of the bacteria.[4] Cefodizime is effective against a

broad spectrum of gram-positive and gram-negative bacteria and shows stability against many

beta-lactamase enzymes.[4][5]

Data Presentation
Table 1: Effects of Cefodizime on Inflammatory Markers
in a Murine Model of Streptococcus pneumoniae-
Induced Pulmonary Inflammation

Parameter Control
Infected (S.
pneumoniae)

Infected +
Cefodizime

Bronchoalveolar

Lavage (BAL) Fluid

Protein (μg/ml) 216 ± 39 338 ± 14 162 ± 34

TNF-α Not Detected Detected Abrogated

IL-6 Not Detected Detected Abrogated

Lung Homogenate

Myeloperoxidase

(MPO) (U/ml)
~20 117 23

IL-6 Not Detected Detected Prevented

TNF-α Not Detected Detected Partly Inhibited

IL-1α Not Detected Detected Not Interfered

Data sourced from a study using heat-killed S. pneumoniae to focus on the immunomodulatory

effects of Cefodizime.[3]
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Table 2: Effects of Cefodizime on Inflammatory Markers
in a Murine Model of Klebsiella pneumoniae-Induced
Pulmonary Inflammation

Parameter Uninfected
Infected (K.
pneumoniae)

Infected +
Cefodizime

Bronchoalveolar

Lavage (BAL) Fluid

TNF-α Not Detected Early Increase
Upregulated Early

Secretion

Alveolar Macrophages

(Number)
Baseline Increased Further Increased

Alveolar Macrophages

(Phagocytic Efficacy)
Baseline Increased Further Increased

Polymorphonuclear

Neutrophils (PMNs)
Baseline Late Recruitment

Reduced Late

Recruitment

IL-1α Not Detected Late Increase Reduced Late Levels

IL-6 Not Detected Late Increase Reduced Late Levels

Data sourced from a study using heat-killed K. pneumoniae to investigate the

immunomodulatory effects of Cefodizime.[6][7]

Experimental Protocols
Protocol 1: Streptococcus pneumoniae Induced
Pneumonia Model
This protocol is designed to evaluate the immunomodulatory effects of Cefodizime in a murine

model of pulmonary inflammation induced by heat-killed S. pneumoniae.

Materials:

Cefodizime (sodium salt)
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Female CD1 Swiss mice (20-22 g)

Heat-killed, FITC-labeled Streptococcus pneumoniae (encapsulated clinical strain)

Phosphate-buffered saline (PBS)

Saline (0.9% NaCl)

Anesthetic agent (e.g., isoflurane)

Procedure:

Animal Acclimatization: Acclimate mice for at least one week under standard laboratory

conditions with a 14/10-hour light/dark cycle and free access to food and water.[3]

Cefodizime Administration: Dissolve Cefodizime in saline. Administer Cefodizime

subcutaneously at a dose of 30 mg/kg of body weight every 12 hours.[3] Begin treatment 96

hours prior to the first bacterial challenge and continue until the final inoculation.[3] A control

group should receive saline injections.[3]

Bacterial Inoculation: Prepare a suspension of heat-killed, FITC-labeled S. pneumoniae in

PBS at a concentration of 2x10⁸ CFU/ml.[3] Lightly anesthetize the mice and inoculate them

intranasally with 50 µl of the bacterial suspension (10⁷ bacteria) every 12 hours for a total of

five doses.[3] To ensure the inoculum reaches the alveoli, hold the mice in a vertical position

for at least 2 minutes post-inoculation.[3] A control group should receive intranasal PBS.[3]

Sample Collection: Four hours after the last inoculation and Cefodizime administration,

euthanize the mice by cervical dislocation.[3]

Bronchoalveolar Lavage (BAL): Perform BAL to collect airway inflammatory cells and fluid for

cytokine and protein analysis.

Lung Homogenate Preparation: Perfuse the lungs and prepare lung homogenates for

myeloperoxidase (MPO) and cytokine analysis.

Analysis: Analyze BAL fluid for total and differential cell counts, protein concentration, and

levels of TNF-α and IL-6.[3] Analyze lung homogenates for MPO activity and levels of IL-1α,
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IL-6, and TNF-α.[3]

Protocol 2: Klebsiella pneumoniae Induced Pneumonia
Model
This protocol is designed to assess the therapeutic efficacy of Cefodizime in a murine model of

acute pneumonia induced by live K. pneumoniae.

Materials:

Cefodizime (sodium salt)

Mice (specific strain to be determined by research goals, e.g., BALB/c or C57BL/6)

Klebsiella pneumoniae (e.g., DT-S strain)

Saline (0.9% NaCl)

Anesthetic agent (e.g., isoflurane)

Procedure:

Animal Acclimatization: Acclimate mice as described in Protocol 1.

Bacterial Culture: Culture K. pneumoniae to mid-log phase and prepare an inoculum of the

desired concentration in saline.

Infection: Anesthetize mice and infect them via intranasal or intratracheal instillation of the

bacterial suspension. The inoculum volume and concentration should be optimized to induce

a consistent pneumonia model.

Cefodizime Treatment: Initiate Cefodizime treatment at a specified time point post-infection

(e.g., 2 or 4 hours). Administer Cefodizime subcutaneously or intravenously at a

predetermined dose and frequency. A study comparing Cefodizime to other cephalosporins

in a K. pneumoniae pneumonia model highlighted its superior therapeutic activity.[1]

Monitoring: Monitor the mice for clinical signs of illness and survival over a defined period

(e.g., 7-14 days).
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Bacterial Load Determination: At selected time points, euthanize subsets of mice and harvest

lungs and spleens to determine bacterial burden (CFU counts).

Histopathology: Collect lung tissue for histopathological analysis to assess the extent of

inflammation and tissue damage.

Pharmacokinetic Analysis: In separate groups of infected mice, blood and lung homogenates

can be collected at various time points after Cefodizime administration to determine drug

concentrations.[1]
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Experimental workflow for S. pneumoniae model.
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Cefodizime's immunomodulatory effects.
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Comparative efficacy of Cefodizime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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